3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide

• IUPAC Name: 3-methyl-N-(4-methyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)benzenesulfonamide
• InChI: InChI=1S/C17H18N2O4S/c1-12-4-3-5-14(10-12)24(21,22)18-13-6-7-16-15(11-13)17(20)19(2)8-9-23-16/h3-7,10-11,18H,8-9H2,1-2H3
• InChI Key: HXSTUEUCPSIUEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)S(=O)(=O)NC2=CC3=C(C=C2)OCCN(C3=O)C
• Molecular Formula: C17H18N2O4S
• Molecular Weight: 346.4 g/mol
• CAS No.: 922112-14-9

Description

3-methyl-N-(4-methyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)benzenesulfonamide is a useful research compound. Its molecular formula is C17H18N2O4S and its molecular weight is 346.4. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy Applications

The research on new zinc phthalocyanine substituted with benzenesulfonamide derivative groups containing Schiff base highlights its potential in photodynamic therapy (PDT) for cancer treatment. The compound exhibits excellent fluorescence properties, high singlet oxygen quantum yield, and suitable photodegradation quantum yield, making it a promising Type II photosensitizer for PDT applications (Pişkin, Canpolat, & Öztürk, 2020).

Environmental Contaminant Detection

Benzenesulfonamide derivatives, including benzotriazoles, benzothiazoles, and benzenesulfonamides, have been identified as ubiquitous emerging contaminants due to their widespread use in industrial and household applications. Novel methodologies have been developed for the extraction and detection of these compounds from environmental samples, such as soil and air particulate matter, highlighting their environmental impact and potential risks to human health. These studies contribute to the assessment of exposure and the development of remediation strategies for these contaminants (Speltini, Sturini, Maraschi, Porta, & Profumo, 2016); (Maceira, Marcé, & Borrull, 2018).

Synthesis of Novel Compounds

Research into the synthesis of novel compounds utilizing benzenesulfonamide derivatives has led to the development of various heterocyclic compounds with potential applications in medicinal chemistry. These include triazepines, pyrimidines, azoles, and oxazepines, which have shown significant biological activities such as antifungal, antimicrobial, and anticancer properties. This research contributes to the discovery of new therapeutic agents and the exploration of their mechanisms of action (Khodairy, Ali, & El-wassimy, 2016); (Faidallah, Khan, Rostom, & Asiri, 2013); (Iqbal et al., 2006); (Mohamed, Abdel-Wahab, & Fahmy, 2020).

Carbonic Anhydrase Inhibition

A novel series of [1,4]oxazepine-based primary sulfonamides has been synthesized and investigated as inhibitors of human carbonic anhydrases, which are therapeutically relevant enzymes. These compounds have demonstrated strong inhibition and highlight the dual role of the primary sulfonamide functionality in enabling the ring construction and acting as an enzyme prosthetic zinc-binding group. This research has implications for the development of new inhibitors with potential therapeutic applications in conditions where carbonic anhydrase activity is implicated (Sapegin, Kalinin, Angeli, Supuran, & Krasavin, 2018).